Cas no 619-25-0 (3-Nitrobenzyl alcohol)

• Product Name: 3-Nitrobenzyl alcohol
• CAS No: 619-25-0
• MF: C₇H₇NO₃
• MW: 153.135381937027
• MDL: MFCD00007273
• CID: 39020
• PubChem ID: 87575888
• Update Time: 2025-04-18

3-Nitrobenzyl alcohol Chemical and Physical Properties

Names and Identifiers

• 3-Nitrobenzyl alcohol
• (3-Nitrophenyl)methanol
• Benzenemethanol, 3-nitro-
• NOBA
• M-Nitrobenzyl alcohol
• 3-Nitrobenzyl Alcohol [Matrix for FABMS and liquid SIMS]
• (3-nitrobenzene)methanol
• 3-nitro-benzenemethano
• 3-nitro-benzyl alcohol
• 3-NO2C6H4CH2OH
• 3-NO2-Ph-CH2OH
• m-Nitrobenzenemethanol
• m-nitro-benzylalcoho
• m-NO2-C6H4-CH2OH
• m-NO2-PhCH2OH
• NITROBENZYLALCOHOL(3-)
• RARECHEM AL BD 0189

• MDL： MFCD00007273
• Inchi： 1S/C7H7NO3/c9-5-6-2-1-3-7(4-6)8(10)11/h1-4,9H,5H2
• InChI Key： CWNPOQFCIIFQDM-UHFFFAOYSA-N
• SMILES： OCC1C=CC=C(C=1)[N+](=O)[O-]
• BRN： 2044769

Computed Properties

• Exact Mass: 153.04300
• Monoisotopic Mass: 153.043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing
• Topological Polar Surface Area: 66A^2

Experimental Properties

• Color/Form: Yellow low melting point solid.
• Density: 1.29 g/mL at 20 °C(lit.)
• Melting Point: 30-32 °C (lit.)
• Boiling Point: 175-180 °C/3 mmHg(lit.)
• Flash Point: Fahrenheit: 233.6 ° f < br / > Celsius: 112 ° C < br / >
• Refractive Index: 1.5730
• Water Partition Coefficient: It is soluble in water.
• PSA: 66.05000
• LogP: 1.61030
• Solubility: It is miscible with water.

3-Nitrobenzyl alcohol Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302+H312+H332
• Warning Statement： P261-P264-P270-P271-P280-P301+P312+P330-P302+P352+P312+P362+P364-P304+P340+P312-P501
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 11-34
• Safety Instruction： S24/25
• FLUKA BRAND F CODES：10-23
• RTECS：DP0657000
• Hazardous Material Identification：
• TSCA：Yes
• Storage Condition：Store at room temperature
• Risk Phrases：R11; R34
• Safety Term：S24/25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Alcohol/Ether